2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[3-(3,4-dimethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H18N4O4S3/c1-26-13-4-3-11(9-14(13)27-2)23-17(25)16-12(5-7-28-16)21-19(23)30-10-15(24)22-18-20-6-8-29-18/h3-4,6,8-9H,5,7,10H2,1-2H3,(H,20,22,24)
• InChI Key: UAMSZJOATBTDPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=NC=CS4)OC
• Molecular Formula: C19H18N4O4S3
• Molecular Weight: 462.6 g/mol

Description

2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H18N4O4S3 and its molecular weight is 462.56. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Applications

Compounds related to 2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(thiazol-2-yl)acetamide have been synthesized and investigated for their potential in medicinal applications. For instance, research has explored the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, demonstrating anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These compounds show significant inhibitory activity on cyclooxygenase-2 (COX-2), suggesting their potential use in treating inflammation-related conditions.

Antimicrobial Properties

Several studies have focused on the antimicrobial properties of compounds similar to the one . Research by Bondock et al. (2008) synthesized new heterocycles incorporating an antipyrine moiety and evaluated their antimicrobial activities, indicating potential applications in combating microbial infections (Bondock, Rabie, Etman, & Fadda, 2008).

Radioligand Imaging

In the field of radiology, compounds like 2-((3-(3,4-dimethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(thiazol-2-yl)acetamide have been used in the development of selective radioligands. For example, Dollé et al. (2008) reported on the radiosynthesis of [18F]PBR111, a compound used for imaging the translocator protein with positron emission tomography (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008). This type of research is crucial in advancing diagnostic imaging techniques.

Central Nervous System Studies

Compounds structurally related to the one have also been synthesized and tested for their effects on the central nervous system. Manjunath et al. (1997) synthesized derivatives that showed marked sedative action, indicating potential applications in the treatment of CNS disorders (Manjunath, Mohan, Naragund, & Shishoo, 1997).

Insecticidal Applications

Another area of application for similar compounds is in the field of agriculture as insecticides. Fadda et al. (2017) synthesized new heterocycles incorporating a thiadiazole moiety and evaluated their insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda, Salam, Tawfik, Anwar, & Etman, 2017). This research contributes to the development of new, potentially more effective insecticides.